N1-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C20H23F3N4O3/c1-26-7-3-6-16(26)17(27-8-10-30-11-9-27)13-24-18(28)19(29)25-15-5-2-4-14(12-15)20(21,22)23/h2-7,12,17H,8-11,13H2,1H3,(H,24,28)(H,25,29)
• InChI Key: GETPGTFDNZOCNE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F)N3CCOCC3
• Molecular Formula: C20H23F3N4O3
• Molecular Weight: 424.4 g/mol
• CAS No.: 1049375-97-4

Description

The compound contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the one found in many important biomolecules like heme. It also contains a morpholine ring, which is a six-membered ring containing an oxygen and a nitrogen. The presence of a trifluoromethyl group attached to a phenyl ring could potentially make the compound more lipophilic, which might affect its biological activity.

Molecular Structure Analysis

The molecular structure of a compound can often be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. For example, the amide group in this compound might undergo hydrolysis under acidic or basic conditions. The pyrrole ring might undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

Physical and chemical properties like melting point, boiling point, solubility, and stability can be predicted based on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. For example, some pyrrole derivatives are known to be toxic, while others are used as pharmaceuticals.

Future Directions

Future research could involve synthesizing the compound and studying its properties and reactivity. It could also involve testing the compound in biological systems to determine its activity.